Cas no 1249171-91-2 ({3,6-Dimethylimidazo[2,1-b][1,3]thiazol-5-yl}methanesulfonamide)

{3,6-Dimethylimidazo[2,1-b][1,3]thiazol-5-yl}methanesulfonamide is a heterocyclic sulfonamide derivative with potential applications in medicinal chemistry and pharmaceutical research. Its unique imidazothiazole scaffold, combined with a methanesulfonamide functional group, offers distinct physicochemical properties, including enhanced solubility and bioavailability. The compound's structural features suggest utility as a key intermediate or pharmacophore in the development of bioactive molecules, particularly in targeting enzyme inhibition or receptor modulation. Its well-defined synthesis route and stability under standard conditions make it a reliable candidate for further derivatization and exploratory studies. The presence of both electron-rich and electron-deficient moieties within the structure may facilitate diverse interactions in biological systems, warranting further investigation.
{3,6-Dimethylimidazo[2,1-b][1,3]thiazol-5-yl}methanesulfonamide structure
1249171-91-2 structure
Product Name:{3,6-Dimethylimidazo[2,1-b][1,3]thiazol-5-yl}methanesulfonamide
CAS No:1249171-91-2
MF:C8H11N3O2S2
MW:245.321838617325
CID:5281204
PubChem ID:115000035
Update Time:2025-05-24

{3,6-Dimethylimidazo[2,1-b][1,3]thiazol-5-yl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • EN300-679674
    • 1249171-91-2
    • {3,6-dimethylimidazo[2,1-b][1,3]thiazol-5-yl}methanesulfonamide
    • {3,6-Dimethylimidazo[2,1-b][1,3]thiazol-5-yl}methanesulfonamide
    • Inchi: 1S/C8H11N3O2S2/c1-5-3-14-8-10-6(2)7(11(5)8)4-15(9,12)13/h3H,4H2,1-2H3,(H2,9,12,13)
    • InChI Key: PSLAUNYUMMXTQS-UHFFFAOYSA-N
    • SMILES: S(CC1=C(C)N=C2N1C(C)=CS2)(N)(=O)=O

Computed Properties

  • Exact Mass: 245.02926895g/mol
  • Monoisotopic Mass: 245.02926895g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 114Ų

{3,6-Dimethylimidazo[2,1-b][1,3]thiazol-5-yl}methanesulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-679674-0.05g
{3,6-dimethylimidazo[2,1-b][1,3]thiazol-5-yl}methanesulfonamide
1249171-91-2 95.0%
0.05g
$1068.0 2025-03-12
Enamine
EN300-679674-0.1g
{3,6-dimethylimidazo[2,1-b][1,3]thiazol-5-yl}methanesulfonamide
1249171-91-2 95.0%
0.1g
$1119.0 2025-03-12
Enamine
EN300-679674-0.25g
{3,6-dimethylimidazo[2,1-b][1,3]thiazol-5-yl}methanesulfonamide
1249171-91-2 95.0%
0.25g
$1170.0 2025-03-12
Enamine
EN300-679674-0.5g
{3,6-dimethylimidazo[2,1-b][1,3]thiazol-5-yl}methanesulfonamide
1249171-91-2 95.0%
0.5g
$1221.0 2025-03-12
Enamine
EN300-679674-1.0g
{3,6-dimethylimidazo[2,1-b][1,3]thiazol-5-yl}methanesulfonamide
1249171-91-2 95.0%
1.0g
$1272.0 2025-03-12
Enamine
EN300-679674-2.5g
{3,6-dimethylimidazo[2,1-b][1,3]thiazol-5-yl}methanesulfonamide
1249171-91-2 95.0%
2.5g
$2492.0 2025-03-12
Enamine
EN300-679674-5.0g
{3,6-dimethylimidazo[2,1-b][1,3]thiazol-5-yl}methanesulfonamide
1249171-91-2 95.0%
5.0g
$3687.0 2025-03-12
Enamine
EN300-679674-10.0g
{3,6-dimethylimidazo[2,1-b][1,3]thiazol-5-yl}methanesulfonamide
1249171-91-2 95.0%
10.0g
$5467.0 2025-03-12

Additional information on {3,6-Dimethylimidazo[2,1-b][1,3]thiazol-5-yl}methanesulfonamide

{3,6-Dimethylimidazo[2,1-b][1,3]thiazol-5-yl}methanesulfonamide: A Comprehensive Overview

The compound {3,6-Dimethylimidazo[2,1-b][1,3]thiazol-5-yl}methanesulfonamide (CAS No. 1249171-91-2) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of imidazothiazole derivatives, which have been extensively studied for their unique chemical properties and biological activities. The imidazo[2,1-b][1,3]thiazole core structure is a heterocyclic aromatic system that plays a pivotal role in determining the compound's reactivity and functionality.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through a combination of nucleophilic aromatic substitution and sulfonamide formation. The methanesulfonamide group attached to the imidazothiazole ring enhances the compound's solubility and bioavailability, making it an attractive candidate for pharmaceutical applications. Researchers have reported that this compound exhibits potent inhibitory activity against certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

In terms of structural characterization, {3,6-Dimethylimidazo[2,1-b][1,3]thiazol-5-yl}methanesulfonamide has been thoroughly analyzed using advanced spectroscopic techniques such as NMR and X-ray crystallography. These studies have provided insights into its three-dimensional conformation and intermolecular interactions. The dimethyl substituents on the imidazothiazole ring contribute to the molecule's stability and hydrophobicity, which are critical factors in drug design.

Recent studies have also explored the photophysical properties of this compound under UV irradiation. The presence of the sulfonamide group significantly influences its fluorescence quantum yield and emission wavelength. These findings have opened new avenues for its application in fluorescent sensing and imaging technologies.

Furthermore, computational chemistry methods such as density functional theory (DFT) have been employed to investigate the electronic structure and reactivity of {3,6-Dimethylimidazo[2,1-b][1,3]thiazol-5-yl}methanesulfonamide. These calculations have revealed that the compound's electrophilic nature is primarily localized on the sulfur atom of the thiazole ring. This property makes it a promising candidate for use in catalytic processes and organic synthesis.

In conclusion, {3,6-Dimethylimidazo[2,1-b][1,3]thiazol-5-yl}methanesulfonamide (CAS No. 1249171-91-2) represents a versatile molecule with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers in fields ranging from medicinal chemistry to materials science. As ongoing research continues to uncover new properties and potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk